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Introduction

N-Nitroso-Vildagliptin is a potential genotoxic impurity that can form in vildagliptin drug
substances and products. Due to its classification as a probable human carcinogen, regulatory
bodies such as the European Medicines Agency (EMA) have set stringent limits for its
presence, with a maximum allowable limit of 15 ppm in the vildagliptin drug substance.[1][2]
The accurate and sensitive quantification of N-Nitroso-Vildagliptin at trace levels is therefore
critical to ensure patient safety and regulatory compliance.

This document provides detailed application notes and protocols for various sample
preparation techniques for the analysis of N-Nitroso-Vildagliptin. The choice of sample
preparation method is crucial for achieving the required sensitivity and accuracy by effectively
removing matrix interferences and concentrating the analyte of interest. The techniques
covered include Direct Injection, Solid-Phase Extraction (SPE), and Liquid-Liquid Extraction
(LLE), primarily coupled with Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS)
for detection.
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Analytical Method Overview

The primary analytical technique for the quantification of N-Nitroso-Vildagliptin is LC-MS/MS,
owing to its high sensitivity and selectivity. A validated LC-MS/MS method has been developed
that achieves a limit of detection (LOD) of 0.44 ppm and a limit of quantification (LOQ) of 1.46
ppm.[1][2] Atmospheric Pressure Chemical lonization (APCI) has been reported to provide a
better response for N-Nitroso-Vildagliptin compared to Electrospray lonization (ESI).[2]

Sample Preparation Techniques

The selection of an appropriate sample preparation technique is dependent on the sample
matrix (drug substance vs. drug product), the desired level of sensitivity, and the available
instrumentation.

Direct Injection

This is the simplest sample preparation method, involving minimal sample handling. It is
suitable for relatively clean sample matrices like the drug substance.

Solid-Phase Extraction (SPE)

SPE is a highly effective technique for sample cleanup and concentration. It involves passing
the sample through a solid sorbent that retains the analyte, followed by washing to remove
interferences and elution of the purified analyte.

Liquid-Liquid Extraction (LLE)

LLE is a classic extraction technique that separates compounds based on their differential
solubilities in two immiscible liquid phases, typically an aqueous and an organic solvent.

Quantitative Data Summary

The following table summarizes the performance of a validated LC-MS/MS method for the
analysis of N-Nitroso-Vildagliptin. Recovery data for specific SPE and LLE methods for N-
Nitroso-Vildagliptin are not readily available in the public domain and would require method
development and validation. The recovery data for vildagliptin using SPE is provided as a
reference.[3]
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Direct Injection LC-  Solid-Phase Liquid-Liquid
Parameter . .
MS/IMS Extraction (SPE) Extraction (LLE)
N-Nitroso-Vildagliptin
) ) o (Projected) / N-Nitroso-Vildagliptin
Analyte N-Nitroso-Vildagliptin ) o )
Vildagliptin (Projected)
(Reference)
Limit of Detection
0.44 ppm[1][2] Method Dependent Method Dependent
(LOD)
Limit of Quantification
1.46 ppm[1][2] Method Dependent Method Dependent
(LOQ)
_ >90% (for Vildagliptin)
Recovery Not Applicable 3] Method Dependent
_ Drug Substance, Drug  Drug Substance, Drug
Matrix Drug Substance

Product Product

Experimental Protocols
Protocol 1: Direct Injection with LC-MS/MS Analysis

This protocol is based on a validated method for the quantification of N-Nitroso-Vildagliptin in
the drug substance.[2]

1. Sample Preparation:

Accurately weigh approximately 50 mg of the Vildagliptin drug substance into a 50 mL

volumetric flask.

Dissolve and dilute to volume with a suitable diluent (e.g., acetonitrile:water 50:50 v/v).

Vortex the solution to ensure homogeneity.

Transfer an aliquot of the solution into an HPLC vial for analysis.

2. LC-MS/MS Conditions:
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LC System: Waters Acquity UPLC I-Class

Column: Waters Acquity UPLC BEH C18, 1.7 um, 2.1 x 100 mm
Mobile Phase A: 0.1% Formic acid in Water

Mobile Phase B: 0.1% Formic acid in Acetonitrile

Flow Rate: 0.4 mL/min

Gradient:

0-1 min: 10% B

[¢]

1-5 min: 10-90% B

[e]

5-6 min: 90% B

[e]

6-6.1 min: 90-10% B

o

o 6.1-8 min: 10% B

Injection Volume: 5 pL

Column Temperature: 40 °C

MS System: Waters Xevo TQ-S micro

lonization Mode: APCI Positive

MRM Transition:m/z 333.2 — 222.1 (Quantifier), m/z 333.2 - 150.1 (Qualifier)
Corona Voltage: 3.0 kV

Source Temperature: 150 °C

APCI Probe Temperature: 550 °C
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Sample Preparation Analysis
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Direct Injection Workflow

Protocol 2: Solid-Phase Extraction (SPE) - General
Protocol

This is a generalized SPE protocol based on methods for vildagliptin and other nitrosamines.[3]
[4] This protocol should be optimized and validated for N-Nitroso-Vildagliptin.

1. Sample Preparation:

o Accurately weigh and dissolve the sample (drug substance or powdered drug product) in a
suitable solvent to a known concentration.

e The diluent should be compatible with the SPE sorbent (e.g., water with a small amount of
organic modifier).

» Centrifuge or filter the sample if particulates are present.
2. SPE Procedure:

e Sorbent: A reverse-phase sorbent such as C18 or a polymer-based sorbent (e.g., Oasis
HLB) is a good starting point.

o Conditioning: Condition the SPE cartridge with 1-2 cartridge volumes of methanol, followed
by 1-2 cartridge volumes of water.

o Equilibration: Equilibrate the cartridge with 1-2 cartridge volumes of the sample diluent.

e Loading: Load the prepared sample onto the SPE cartridge at a slow, steady flow rate.
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e Washing: Wash the cartridge with a weak solvent to remove polar impurities. This could be
water or a low percentage of organic solvent in water. A second wash with a slightly stronger
solvent may be necessary to remove less polar interferences.

o Elution: Elute the N-Nitroso-Vildagliptin with a small volume of a strong organic solvent
(e.g., methanol or acetonitrile).

o Post-Elution: The eluate may be evaporated to dryness and reconstituted in the mobile
phase to concentrate the sample before LC-MS/MS analysis.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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